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Compound of Interest

Compound Name: MC-PEG2-Boc

Cat. No.: B12395267

For Researchers, Scientists, and Drug Development Professionals

The term "MC-PEG2-Boc" designates a class of bifunctional molecules crucial in
bioconjugation, drug delivery, and the development of novel therapeutics such as Proteolysis
Targeting Chimeras (PROTACS). These linkers incorporate a polyethylene glycol (PEG) spacer
to enhance solubility and pharmacokinetic properties, a Boc-protected amine for controlled,
sequential reactions, and a second functional group for conjugation. This guide provides a
comprehensive overview of the safety and handling considerations for these reagents, using
Boc-NH-PEG2-COOH as a representative example.

Compound Identification and Properties

Due to the varied nature of the "MC" (Maleimide, Carboxylic Acid, etc.) functional group, it is
imperative to consult the specific Safety Data Sheet (SDS) for the exact molecule being used.
This guide will focus on Boc-NH-PEG2-COOH, a common variant.
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Identifier Value Source

Product Name Boc-NH-PEG2-COOH Biopharma PEGJ1]

t-Boc-NH-amido-PEG2-acid, 8-
Synonyms Boc-amino-3,6-dioxaoctanoic Advanced ChemTech[2]

acid

1365655-91-9 or 108466-89-3
CAS Number Huateng Pharma[3]
(for related structures)

Molecular Formula C12H23NO6 Biopharma PEG[1]

Molecular Weight 277.31 g/mol Biopharma PEG[1]

Hazard Identification and Safety Precautions

While a comprehensive, peer-reviewed SDS for Boc-NH-PEG2-COOH is not publicly available,
information for similar Boc-protected amino compounds and general laboratory chemicals
provides a basis for safe handling. These compounds are intended for laboratory research use

only.

Hazard Category Description & Precautionary Statements

The toxicological properties have not been
o thoroughly investigated. Assume the substance

Acute Toxicity ] ] . ] )
is potentially harmful if swallowed, inhaled, or in
contact with skin.
May cause skin irritation. P264: Wash hands

Skin Corrosion/Irritation thoroughly after handling. P280: Wear protective

gloves.

o May cause serious eye irritation. P280: Wear
Eye Damage/Irritation )
eye protection.

Avoid inhalation of dust or aerosols. Use in a
Respiratory Sensitization well-ventilated area or with local exhaust

ventilation.
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Personal Protective Equipment (PPE)

Protection Type Recommendation
Eye/Face Protection Use chemical safety goggles.
Skin Protection Wear protective gloves (e.g., nitrile rubber).

For operations that may generate dust or

Respiratory Protection aerosols, a NIOSH-approved respirator is
recommended.
Body Protection Wear a standard laboratory coat.

Handling, Storage, and Disposal

Proper handling and storage are critical to maintain the integrity of the reagent and ensure
laboratory safety.

Aspect Recommendation Source

Storage Temperature Store at -20°C or -5°C. Nanocs, Biopharma PEG

Keep in a dry, well-ventilated
- place. Protect from light and
Storage Conditions o ) ) Nanocs, Huateng Pharma
avoid direct sunlight. Avoid

frequent freeze-thaw cycles.

Avoid contact with skin, eyes,
Handling and clothing. Avoid formation

of dust and aerosols.

Dispose of in accordance with
) local, state, and federal
Disposal .
regulations. Do not flush to

sewer.

Experimental Protocols: Boc Deprotection

A primary use of MC-PEG2-Boc linkers is the deprotection of the Boc group to reveal a primary
amine, which can then be used in subsequent conjugation steps. The following is a general
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protocol for this procedure.

Methodology: Acid-Mediated Boc Deprotection

 Dissolution: Dissolve the Boc-protected PEG linker in a suitable solvent such as
dichloromethane (DCM).

e Acid Addition: Add an acid, commonly trifluoroacetic acid (TFA), to the solution. The
concentration of TFA can range from 20-50% (v/v).

» Reaction: Stir the reaction mixture at room temperature.

e Monitoring: Monitor the progress of the reaction using an appropriate analytical technique
such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS) until the starting material is consumed.

o Workup: Upon completion, the reaction mixture is concentrated under reduced pressure to
remove the solvent and excess acid. The resulting deprotected linker, often as a TFA salt,
can then be purified.

Visualizing Workflows and Relationships
Experimental Workflow: Boc Deprotection

Reaction

Preparation

‘Workup & Purification
Dissolve Boc-PEG-Linker Add Trifluoroacetic | | | (SStiFatRoom )<t ---------- Complete
in DCM Acid (TFA)
Check Completion

Click to download full resolution via product page

Caption: A typical workflow for the acid-mediated deprotection of a Boc-protected PEG linker.
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Logical Relationship: Safe Handling Procedure
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Caption: Logical flow for the safe handling of MC-PEG2-Boc and similar chemical reagents.

Conclusion

MC-PEG2-Boc and its derivatives are invaluable tools in modern drug discovery and
development. While they are not classified as highly hazardous, adherence to standard
laboratory safety protocols is essential. This includes consulting the specific Safety Data Sheet,
utilizing appropriate personal protective equipment, ensuring proper ventilation, and following
established handling and storage procedures. By understanding and implementing these
guidelines, researchers can safely and effectively utilize these versatile linkers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Derivatives: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395267#mc-peg2-boc-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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